![molecular formula C21H17BrN2O4 B4705596 2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate](/img/structure/B4705596.png)
2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate
Overview
Description
2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate, also known as QUB-159, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. Its unique structure and mechanism of action have made it a subject of interest for researchers in various fields.
Mechanism of Action
2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate works by inhibiting the activity of an enzyme called histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression and is overexpressed in cancer cells. By inhibiting HDAC, this compound can prevent the growth of cancer cells. Additionally, HDAC inhibition has been shown to have neuroprotective effects, which may be beneficial in treating neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells. This compound has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate is its specificity for HDAC inhibition. This specificity may reduce the risk of off-target effects and toxicity. Additionally, this compound has been shown to have low toxicity in animal studies. However, one limitation of this compound is its limited solubility in water, which may make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of 2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate. One potential direction is the development of this compound derivatives with improved solubility and bioavailability. Additionally, the potential use of this compound in combination with other anti-cancer agents or neuroprotective agents should be explored. Further studies are also needed to determine the safety and efficacy of this compound in vivo.
Scientific Research Applications
2-(4-bromophenyl)-2-oxoethyl 4-oxo-4-(8-quinolinylamino)butanoate has been studied extensively for its potential therapeutic applications. It has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. This compound has also been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders. Additionally, this compound has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases.
properties
IUPAC Name |
[2-(4-bromophenyl)-2-oxoethyl] 4-oxo-4-(quinolin-8-ylamino)butanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN2O4/c22-16-8-6-14(7-9-16)18(25)13-28-20(27)11-10-19(26)24-17-5-1-3-15-4-2-12-23-21(15)17/h1-9,12H,10-11,13H2,(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAFRIRVSDIUKEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)NC(=O)CCC(=O)OCC(=O)C3=CC=C(C=C3)Br)N=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.